Cas no 2361633-96-5 (6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene)

• Product Name: 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene
• CAS No: 2361633-96-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6208369
• PubChem ID: 165739954
• Update Time: 2025-06-30

6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene Chemical and Physical Properties

Names and Identifiers

• EN300-7433148
• 6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene
• 2361633-96-5
• 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene

• Inchi： 1S/C10H12N4O2/c1-7-9(15-5-13-7)4-12-2-8-10(3-11-1)16-6-14-8/h5-6,11-12H,1-4H2
• InChI Key： DWGSJVPVWJHNBE-UHFFFAOYSA-N
• SMILES： O1C=NC2=C1CNCC1=C(CNC2)OC=N1

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene

Exploring the Unique Properties and Applications of 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene (CAS No. 2361633-96-5)

The compound 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, identified by its CAS No. 2361633-96-5, represents a fascinating class of heterocyclic molecules with significant potential in pharmaceutical and materials science. Its complex structure, featuring multiple nitrogen and oxygen atoms within a rigid tricyclic framework, has garnered attention for its unique electronic and steric properties. Researchers are particularly interested in how this compound's molecular architecture influences its binding affinity and selectivity in biological systems.

Recent advancements in drug discovery have highlighted the importance of nitrogen-rich heterocycles like 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene. Its structural similarity to natural alkaloids makes it a promising candidate for targeting enzyme inhibition and receptor modulation. In particular, its potential applications in neurological disorders and inflammatory diseases are under investigation, aligning with current trends in precision medicine and personalized therapeutics.

From a materials science perspective, this compound's rigid, conjugated system offers intriguing possibilities for organic electronics and photovoltaic applications. Its ability to form stable complexes with metals could pave the way for novel catalysts or sensors, addressing growing demands in sustainable chemistry and environmental monitoring. The compound's thermal stability and electronic properties are currently being evaluated for potential use in OLED technologies and energy storage systems.

Synthetic approaches to 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene have evolved significantly, with modern green chemistry techniques reducing environmental impact while improving yields. Recent publications highlight innovative microwave-assisted synthesis methods and flow chemistry protocols that enhance the compound's accessibility for research purposes. These advancements respond to the pharmaceutical industry's need for cost-effective and scalable production methods.

The compound's structure-activity relationship (SAR) studies have become a hot topic in medicinal chemistry forums, with computational chemists employing molecular docking and AI-assisted drug design to predict its interactions with biological targets. This aligns with current industry trends toward in silico screening and virtual compound libraries, which accelerate drug development timelines while reducing laboratory costs.

Analytical characterization of CAS No. 2361633-96-5 presents unique challenges due to its complex structure. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming its purity and structure. These analytical hurdles have sparked discussions in scientific communities about developing standardized protocols for characterizing similar polyheterocyclic compounds.

In the context of intellectual property landscape, 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene has appeared in several patent applications related to therapeutic formulations and specialty materials. This reflects growing commercial interest in its potential applications, particularly in areas addressing age-related diseases and renewable energy solutions - two of the most pressing challenges in modern science and technology.

As research continues, the scientific community eagerly anticipates more data on this compound's pharmacokinetic profile and toxicological characteristics. Current studies focus on optimizing its bioavailability and understanding its metabolic pathways, crucial steps toward potential clinical applications. These investigations align with broader industry efforts to develop safer and more effective therapeutic agents with reduced side effects.

The unique combination of structural complexity and functional versatility makes 6,14-Dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene a compelling subject for interdisciplinary research. Its study bridges traditional organic chemistry with cutting-edge applications in biotechnology and nanomaterials, offering solutions to some of today's most challenging scientific questions while opening new avenues for innovation.